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Compound of Interest

Compound Name: 1,3-Distearoyl-2-chloropropanediol

Cat. No.: B12318218

Get Quote

This technical guide provides a comprehensive overview of 1,3-Distearoyl-2-
chloropropanediol, a compound of significant interest to researchers, scientists, and drug

development professionals. This document details its chemical synonyms, physical and

chemical properties, synthesis, analytical methods, and biological context.

Chemical Identity and Synonyms
1,3-Distearoyl-2-chloropropanediol is a diester of stearic acid and 2-chloro-1,3-propanediol.

It belongs to the class of compounds known as 2-monochloropropanediol (2-MCPD) esters,

which are recognized as process-induced food contaminants, particularly in refined edible oils

and fats. Accurate identification is crucial for research and regulatory purposes, and the

compound is known by several synonyms.

Table 1: Synonyms and Identifiers for 1,3-Distearoyl-2-chloropropanediol
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Identifier Type Identifier

Systematic Name
(2-chloro-3-octadecanoyloxypropyl)

octadecanoate[1]

CAS Number 26787-56-4[2][3][4]

Molecular Formula C₃₉H₇₅ClO₄[3][4]

Molecular Weight 643.46 g/mol [3][4]

Common Synonyms 2-Chloro-1,3-propanediol distearate[3]

rac-1,3-Distearoyl-2-chloropropanediol[3]

Octadecanoic acid, 2-chloro-1,3-propanediyl

ester[2][4]

Stearic acid, 2-chlorotrimethylene ester[4]

1,3-Propanediol, 2-chloro-, distearate[4]

2-Chloropropane-1,3-diyl distearate[1]

1,3-Bis-stearoyl-2-chloropropanediol[1]

2-Chloro-1,3-propanediyl dioctadecanoate

Physicochemical Properties
Understanding the physicochemical properties of 1,3-Distearoyl-2-chloropropanediol is
essential for its handling, analysis, and formulation.

Table 2: Physicochemical Data for 1,3-Distearoyl-2-chloropropanediol
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Property Value Source

Melting Point 51-53 °C [5]

Boiling Point (Predicted) 671.7 ± 35.0 °C [5]

Density (Predicted) 0.931 ± 0.06 g/cm³ [5]

Solubility
Chloroform (Slightly), Hexanes

(Slightly)
[5]

Appearance White Solid [5]

Storage Temperature -20°C [5]

Experimental Protocols
Synthesis of 1,3-Distearoyl-2-chloropropanediol
A detailed experimental protocol for the synthesis of 1,3-Distearoyl-2-chloropropanediol is
not readily available in the public domain. However, a plausible and effective method is the

Steglich esterification, which is a mild and efficient method for forming esters from carboxylic

acids and alcohols using a carbodiimide coupling agent and a nucleophilic catalyst.[6][7][8]

Protocol: Steglich Esterification for the Synthesis of 1,3-Distearoyl-2-chloropropanediol

This protocol describes the synthesis of 1,3-Distearoyl-2-chloropropanediol from 2-chloro-

1,3-propanediol and stearic acid.

Materials:

2-chloro-1,3-propanediol

Stearic acid

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous
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Hydrochloric acid (HCl), 0.5 N solution

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

In a round-bottom flask, dissolve 2-chloro-1,3-propanediol (1 equivalent) and stearic acid

(2.2 equivalents) in anhydrous dichloromethane.

Add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 equivalents).

Cool the reaction mixture to 0°C in an ice bath.

Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 2.2 equivalents) in anhydrous

dichloromethane to the reaction mixture with stirring.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography

(TLC).

Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU

and wash the precipitate with a small amount of cold dichloromethane.

Combine the filtrates and wash successively with 0.5 N HCl, water, and saturated NaHCO₃

solution.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a gradient of hexane and

ethyl acetate to yield pure 1,3-Distearoyl-2-chloropropanediol.
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Diagram of Synthesis Workflow:

2-chloro-1,3-propanediol
+ Stearic Acid

+ DMAP in DCM

Reaction at 0°C to RT

DCC in DCM

Filtration to remove DCU Aqueous Workup
(HCl, H₂O, NaHCO₃) Drying over Na₂SO₄ Evaporation Silica Gel Chromatography 1,3-Distearoyl-2-chloropropanediol

Click to download full resolution via product page

A schematic of the synthesis workflow for 1,3-Distearoyl-2-chloropropanediol.

Analytical Method for the Determination in Edible Oils
The analysis of 1,3-Distearoyl-2-chloropropanediol in edible oils is typically performed as

part of the broader analysis of 2- and 3-MCPD esters. Several official methods are available,

including AOCS Official Method Cd 29a-13, ISO 18363-1, and DGF Standard Method C-VI 18

(10).[2][3][9][10][11][12] These methods generally involve the hydrolysis of the esters to free

MCPD, followed by derivatization and analysis by gas chromatography-mass spectrometry

(GC-MS).

Protocol: GC-MS Analysis of 2-MCPD Esters (based on indirect methods)

This protocol outlines a general procedure for the determination of 1,3-Distearoyl-2-
chloropropanediol (as part of total 2-MCPD esters) in an oil sample.

Materials and Reagents:

Oil sample

Internal standard solution (e.g., deuterated 2-MCPD distearate)

Methanolic sodium hydroxide or sulfuric acid in methanol for transesterification

Sodium bromide (for some methods)
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Hexane or Heptane

Phenylboronic acid (PBA) derivatizing agent

GC-MS system with a suitable capillary column

Procedure:

Sample Preparation: Accurately weigh a representative sample of the oil into a reaction vial.

Internal Standard Addition: Add a known amount of the internal standard solution to the

sample.

Transesterification (Hydrolysis): Add the transesterification reagent (alkaline or acidic) to the

vial. The reaction cleaves the fatty acids from the glycerol backbone, releasing 2-MCPD.

Reaction conditions (temperature and time) vary depending on the specific official method

being followed.

Extraction: After the reaction, neutralize the mixture and extract the liberated 2-MCPD into an

organic solvent. The fatty acid methyl esters (FAMEs) are typically removed by a liquid-liquid

extraction or a solid-phase extraction (SPE) step.

Derivatization: Evaporate the solvent containing the 2-MCPD and add the phenylboronic acid

(PBA) solution. This reaction forms a volatile cyclic boronate ester of 2-MCPD, which is

amenable to GC analysis.

GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system. The

separation is achieved on a capillary column, and the detection and quantification are

performed using mass spectrometry, often in selected ion monitoring (SIM) mode for

enhanced sensitivity and selectivity.

Quantification: The concentration of 2-MCPD (and thus the original amount of 2-MCPD

esters) is calculated by comparing the peak area of the analyte derivative to that of the

internal standard derivative, using a calibration curve.

Diagram of Analytical Workflow:
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A generalized workflow for the analysis of 2-MCPD esters in edible oils.

Biological Context and Signaling Pathways
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Current scientific literature suggests that 1,3-Distearoyl-2-chloropropanediol and other 2-

MCPD esters are not biologically active in their intact form. Instead, their toxicological effects

are mediated through their hydrolysis in the gastrointestinal tract by lipases. This hydrolysis

releases 2-chloro-1,3-propanediol (2-MCPD) and free fatty acids (in this case, stearic acid).[1]

[13][14][15][16]

Metabolic Fate:

Hydrolysis: In the gut, pancreatic lipases cleave the ester bonds of 1,3-Distearoyl-2-
chloropropanediol, releasing 2-MCPD and two molecules of stearic acid.

Absorption: The released 2-MCPD and stearic acid are then available for absorption by the

intestinal cells.

Cellular Effects: Studies using Caco-2 cells as a model for the human intestinal barrier have

shown that while the intact esters have low permeability, the released 2-MCPD can be

absorbed.[1][13] The observed cytotoxicity of 2-MCPD esters in these studies has been

attributed to the induction of apoptosis. This apoptotic effect is thought to be triggered by the

released free fatty acids rather than by 2-MCPD itself.[13]

Signaling Pathway:

There is no evidence for a direct signaling pathway initiated by 1,3-Distearoyl-2-
chloropropanediol. The biological effects are a consequence of its hydrolysis products. The

induction of apoptosis by high concentrations of saturated fatty acids is a known phenomenon

and can involve various cellular stress pathways, including endoplasmic reticulum (ER) stress

and the activation of caspases.[17][18][19][20]

1,3-Distearoyl-2-chloropropanediol
(in gut lumen)

Lipase-mediated
Hydrolysis 2-MCPD + Stearic Acid Intestinal Absorption Cellular Effects Apoptosis

(Caspase Activation)

High concentration of
free fatty acids

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b12318218/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.researchgate.net/publication/267734284_2-Chloro-13-propanediol_2-MCPD_and_its_fatty_acid_esters_cytotoxicity_metabolism_and_transport_by_human_intestinal_Caco-2_cells
https://pubmed.ncbi.nlm.nih.gov/25354796/
https://www.researchgate.net/publication/299471984_Estimation_of_the_Intestinal_Absorption_and_Metabolism_Behaviors_of_2-_and_3-Monochloropropanediol_Esters
https://pubmed.ncbi.nlm.nih.gov/33079463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8281601/
https://www.benchchem.com/product/b12318218/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/product/b12318218/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.researchgate.net/publication/267734284_2-Chloro-13-propanediol_2-MCPD_and_its_fatty_acid_esters_cytotoxicity_metabolism_and_transport_by_human_intestinal_Caco-2_cells
https://pubmed.ncbi.nlm.nih.gov/25354796/
https://pubmed.ncbi.nlm.nih.gov/25354796/
https://www.benchchem.com/product/b12318218/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/product/b12318218/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://pmc.ncbi.nlm.nih.gov/articles/PMC8074590/
https://pubmed.ncbi.nlm.nih.gov/15582206/
https://gut.bmj.com/content/63/8/1313
https://www.semanticscholar.org/paper/Molecular-Mechanisms-of-Apoptosis-Induction-and-Its-%C5%A0r%C3%A1mek-N%C4%9Bmcov%C3%A1-F%C3%BCrstov%C3%A1/22f6bddbe5e54cc24601a32b0697bba7676a8dab
https://www.benchchem.com/product/b12318218/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-3-distearoyl-2-chloropropanediol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12318218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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